Cas no 1508608-51-2 (1-(2,5-dimethylfuran-3-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2,5-dimethylfuran-3-yl)-2-(methylamino)ethan-1-one
• CAS No: 1508608-51-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6028651
• PubChem ID: 96737699
• Update Time: 2025-05-20

1-(2,5-dimethylfuran-3-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-yl)-2-(methylamino)ethan-1-one
• 1508608-51-2
• EN300-1742080

• Inchi： 1S/C9H13NO2/c1-6-4-8(7(2)12-6)9(11)5-10-3/h4,10H,5H2,1-3H3
• InChI Key： OWGDUVYAXOUARY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(CNC)=O)=C1C

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(2,5-dimethylfuran-3-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(2,5-Dimethylfuran-3-yl)-2-(Methylamino)Ethan-1-one (CAS No: 1508608-51-2)

The compound 1-(2,5-Dimethylfuran-3-yl)-2-(Methylamino)Ethan-1-one (CAS No: 1508608-51-2) is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a furan ring system substituted with methyl groups and an amino ketone functionality. Its molecular formula is C₉H₁₄N₂O, and it has a molecular weight of 166.23 g/mol.

The furan ring in this compound is a five-membered aromatic heterocycle containing one oxygen atom. The substitution pattern on the furan ring is critical for its chemical properties and reactivity. The presence of two methyl groups at positions 2 and 5 of the furan ring introduces steric effects and influences the electronic environment of the molecule. This substitution pattern also contributes to the compound's stability and potential bioavailability in biological systems.

The methylamino group attached to the ethanone moiety adds another layer of complexity to this molecule. The amino group can participate in hydrogen bonding, which is essential for its interactions with other molecules, particularly in biological systems. The ketone group is another reactive site that can undergo various transformations, such as nucleophilic additions or reductions, making this compound versatile in organic synthesis.

Recent studies have highlighted the potential of 1-(2,5-Dimethylfuran-3-yl)-2-(Methylamino)Ethan-1-one as a precursor for drug development. Its structure resembles certain bioactive molecules, suggesting that it could serve as a building block for more complex pharmaceutical agents. Researchers have explored its ability to inhibit specific enzymes or receptors, which could lead to novel therapeutic interventions.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced materials like polymers or coatings. The combination of the furan ring's aromaticity and the amino ketone's reactivity provides a platform for designing materials with tailored properties.

From a synthetic perspective, 1-(2,5-Dimethylfuran-3-yl)-2-(Methylamino)Ethan-1-one can be synthesized through various routes, including condensation reactions or coupling reactions involving appropriate precursors. The synthesis typically involves multiple steps, requiring careful optimization to achieve high yields and purity.

The CAS No: 1508608-51-2 identifier ensures that this compound can be accurately referenced in scientific literature and databases. This standardization is crucial for reproducibility and collaboration among researchers worldwide.

In conclusion, 1-(2,5-Dimethylfuran-3-yl)-2-(Methylamino)Ethan-1-one (CAS No: 1508608-51-2) is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its unique structure and reactivity make it an intriguing subject for further research and development.